Cas no 2228392-28-5 (tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228392-28-5
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6324132
• PubChem ID: 165677805
• Update Time: 2025-05-20

tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(1H-indol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1887616
• 2228392-28-5

• Inchi： 1S/C17H22N2O3/c1-16(2,3)22-15(21)19(5)17(4,11-20)13-6-7-14-12(10-13)8-9-18-14/h6-11,18H,1-5H3
• InChI Key： RLFGBWMEGXNHJH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC2=C(C=CN2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228392-28-5): A Comprehensive Overview

tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228392-28-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate is composed of a tert-butyl group, an indole ring, and a carbamate functional group. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the indole ring contributes to its biological activity. The carbamate functionality is crucial for its pharmacological properties, making it a versatile scaffold for drug design.

Recent studies have highlighted the importance of indole derivatives in various biological processes. Indoles are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of an indole ring in tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate suggests that it may possess similar properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that indole derivatives can modulate key signaling pathways involved in cancer progression and inflammation.

The synthesis of tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is to start with the formation of the indole ring through a Fischer indole synthesis or a Pictet-Spengler reaction. Subsequently, the carbamate functionality can be introduced via a reaction with tert-butyl chloroformate and an appropriate amine. The detailed synthetic route has been described in various research articles and patents, providing valuable insights for chemists working in this field.

In terms of biological activity, tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate has shown promising results in preliminary studies. A study conducted by researchers at the University of California found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to have neuroprotective properties, potentially making it a candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetic properties of tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its development as a therapeutic agent. Preliminary data suggest that it has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. However, further studies are needed to fully characterize its behavior in vivo.

Recent advancements in computational chemistry have also contributed to our understanding of tert-butyl N-2-(1H-indol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate. Molecular docking studies have provided insights into its binding interactions with various protein targets, such as enzymes and receptors involved in inflammatory and neurodegenerative processes. These computational models can guide the rational design of more potent and selective analogs.

In conclusion, tert-butyl N-2-(1H-indol-5-y l)-1-o xopropan - 2 - yl -N -m eth ylcarb am ate (CAS No . 2 2 839 9 0 - 30 - 4) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for drug discovery efforts. Ongoing research continues to uncover new aspects of its properties and potential therapeutic uses, contributing to the advancement of this field.